4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C27H25N3O5S2/c1-34-21-9-12-23(25(15-21)35-2)24-17-36-27(28-24)29-26(31)19-7-10-22(11-8-19)37(32,33)30-14-13-18-5-3-4-6-20(18)16-30/h3-12,15,17H,13-14,16H2,1-2H3,(H,28,29,31)
• InChI Key: KUMKPRVWAWJUBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4)OC
• Molecular Formula: C27H25N3O5S2
• Molecular Weight: 535.6 g/mol

Description

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C27H25N3O5S2 and its molecular weight is 535.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

A series of derivatives similar to the specified compound were synthesized and characterized, demonstrating significant sedative action, high anti-inflammatory activity, selective cytotoxic effects concerning tumor cell lines, and some antimicrobial action. The biological results were correlated with their structural characteristics and physicochemical parameters, revealing specific combinations of types of activities for the synthesized compounds (Zablotskaya et al., 2013).

Antimicrobial and Anticonvulsant Screening

Compounds with structural similarities have been synthesized and screened for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. The identity of these compounds was confirmed based on spectral data, including UV-Visible, IR, 1H NMR, and MASS spectra (Patel et al., 2009).

Visible Light-Promoted Synthesis

In a notable advancement, heterocyclic derivatives were synthesized via a visible-light-promoted reaction, showcasing the potential for innovative synthetic routes that could be applicable to compounds with similar structural frameworks (Liu et al., 2016).

PI3K Inhibitors and Anticancer Agents

The research has also ventured into the synthesis of novel structures acting as PI3K inhibitors and anticancer agents, indicating the therapeutic potential of these compounds in cancer treatment. The synthesized compounds displayed potent antiproliferative activities in vitro against various human cancer cell lines (Shao et al., 2014).

Anti-Microbial Activity

Novel compounds were synthesized and screened for anti-microbial activity, highlighting the pharmacological potential of benzothiazoles and sulphonamide compounds. These studies provide insights into the synthesis and pharmacological evaluation of novel compounds hoping to discover potent biodynamic agents (Jagtap et al., 2010).